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Compound of Interest

Compound Name: DL-Norepinephrine hydrochloride

Cat. No.: B027686 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling of DL-
Norepinephrine hydrochloride. It is intended for researchers, scientists, and drug

development professionals to ensure the safe and effective use of this compound in a

laboratory setting. Adherence to these guidelines is critical for minimizing risk and maintaining a

safe research environment.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling DL-
Norepinephrine hydrochloride. This is the minimum requirement, and a site-specific risk

assessment should be conducted to determine if additional protection is necessary.
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Protection Type Equipment Specifications & Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[1][2] A face shield

should be worn in addition to

goggles when there is a splash

hazard.

To protect against splashes

and dust. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection Chemical-resistant gloves.

Disposable nitrile gloves are

suitable for incidental contact.

[3] Double-gloving is

recommended to prevent

contamination of the

surrounding area.[4]

Body Protection Laboratory coat.[3]
To protect skin and personal

clothing from contamination.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when engineering

controls are insufficient to

maintain airborne

concentrations below exposure

limits, or if irritation is

experienced.[2]

Operational Plan
A systematic approach to handling DL-Norepinephrine hydrochloride is crucial for safety and

research integrity.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] Keep

away from incompatible substances such as strong acids, alkalis, and oxidizing/reducing

agents.[5] The recommended storage temperature is in a freezer at -20°C, protected from

light.[6]
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Preparation and Handling
Designated Area: All handling of DL-Norepinephrine hydrochloride should be performed in

a designated area, such as a chemical fume hood, to minimize exposure.

Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of

the workday.[1][2] Do not eat, drink, or smoke in areas where the compound is handled.[5][7]

Avoiding Dust and Aerosols: Minimize the generation of dust and aerosols during handling.

[1][2][6]

Spill Kit: Ensure a spill kit appropriate for chemical spills is readily available.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[1]

[2]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Seek immediate medical attention.[2]

[5]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[1][2]

Disposal Plan
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Proper disposal of DL-Norepinephrine hydrochloride and contaminated materials is

imperative to prevent environmental contamination and potential harm.

Waste Collection: Collect all waste materials, including unused product and contaminated

PPE, in a suitable, closed, and clearly labeled container.[1][2][6]

Disposal Method: Dispose of waste through a licensed disposal company.[6] The material

may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[6]

Regulatory Compliance: All disposal activities must comply with federal, state, and local

environmental control regulations.[6]

Visual Safety Guides
The following diagrams illustrate critical safety workflows for handling DL-Norepinephrine
hydrochloride.
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Chemical Spill Cleanup Workflow

Immediate Actions

Assessment

Cleanup Procedure

Disposal

External Help
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1.

Evacuate Area (if necessary)

2.
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Can it be cleaned up safely?
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Yes
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No

Contain the Spill

Absorb with Inert Material
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Decontaminate Spill Area

Dispose of Waste in a Sealed Container
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Caption: Step-by-step workflow for responding to a chemical spill.
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General Handling & Safety Precautions
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Handling Procedures
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Caption: Logical relationship of safety precautions for handling chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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